2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H23ClN4O2/c1-17-8-7-9-18(2)24(17)30-23(33)15-32-22-13-6-4-11-20(22)25-26(32)27(34)31(16-29-25)14-19-10-3-5-12-21(19)28/h3-13,16H,14-15H2,1-2H3,(H,30,33)
• InChI Key: VVEXPRAWFLXLGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C27H23ClN4O2
• Molecular Weight: 470.9 g/mol

Description

2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H23ClN4O2 and its molecular weight is 470.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications Research on derivatives of similar complex heterocyclic compounds has shown potential antimicrobial activities. For example, studies on novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides have evaluated their efficacy as antimicrobial agents against various pathogenic microorganisms. Some of these compounds exhibited promising antibacterial and antifungal activities, highlighting the potential of structurally related compounds for antimicrobial research (Debnath & Ganguly, 2015).

Chemical Synthesis and Reactivity The reactivity of related compounds under various conditions has been explored, providing valuable information on chemical synthesis and potential applications in creating novel compounds. For instance, the reactions of 1,3-oxazine-2,4(3H)-dione derivatives with amines have been studied, resulting in a variety of reaction products including pyrimidines and acetamides. This research demonstrates the diverse chemical reactivity of these compounds, which could inform the synthesis and potential uses of "2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2,6-dimethylphenyl)acetamide" (Kinoshita et al., 1989).

Anticancer Research Another area of interest is the synthesis and evaluation of related compounds for anticancer properties. A study on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide revealed its potential as an anticancer drug through molecular docking analysis targeting the VEGFr receptor. Such studies underscore the relevance of these compounds in medicinal chemistry, especially in designing drugs with specific biological targets (Sharma et al., 2018).

Photochemical and Thermochemical Modeling The photochemical and thermochemical properties of benzothiazolinone acetamide analogs have been investigated, demonstrating good light harvesting efficiency and potential for use in dye-sensitized solar cells (DSSCs). This research indicates the versatility of similar compounds in applications beyond pharmacology, including materials science and renewable energy (Mary et al., 2020).